Cas no 1785470-85-0 (3-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidine)

• Product Name: 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidine
• CAS No: 1785470-85-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6279169
• PubChem ID: 84682001
• Update Time: 2025-05-21

3-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidine
• 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine
• 1785470-85-0
• EN300-1746490

• Inchi： 1S/C12H16N4/c1-3-10(9-13-4-1)7-11-8-12-14-5-2-6-16(12)15-11/h2,5-6,8,10,13H,1,3-4,7,9H2
• InChI Key： UUWTVOFWSVQUKL-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=C3N=CC=CN3N=2)C1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidine

Comprehensive Overview of 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine (CAS No. 1785470-85-0)

3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine (CAS No. 1785470-85-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential applications in drug discovery and development.

The molecular structure of 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine combines a pyrazolo[1,5-a]pyrimidine core with a piperidine moiety, making it a versatile scaffold for medicinal chemistry. This combination enhances its ability to interact with various biological targets, particularly in the central nervous system (CNS) and oncology-related pathways. The compound's CAS number 1785470-85-0 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

One of the key reasons for the rising interest in 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine is its potential role in addressing unmet medical needs. For instance, recent studies have explored its efficacy as a modulator of specific receptors implicated in neurological disorders. This aligns with the current trend in pharmaceutical research, where there is a strong focus on developing novel therapeutics for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In addition to its neurological applications, 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine has shown promise in oncology research. The pyrazolo[1,5-a]pyrimidine scaffold is known to exhibit inhibitory effects on certain kinases, which are critical targets in cancer therapy. Researchers are investigating whether modifications to this compound could lead to the development of more effective and selective kinase inhibitors, addressing the challenge of drug resistance in cancer treatment.

The synthesis of 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine involves multi-step organic reactions, often starting from readily available precursors. The process typically includes the formation of the pyrazolo[1,5-a]pyrimidine ring followed by functionalization with the piperidine group. Optimizing these synthetic routes is a hot topic in organic chemistry, as it can significantly impact the compound's yield, purity, and scalability for industrial applications.

From a commercial perspective, the demand for 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine is expected to grow, driven by its potential in drug development. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for preclinical and clinical studies. Its CAS number 1785470-85-0 is often used in procurement databases, highlighting its importance in the supply chain for research chemicals.

Another area of interest is the compound's physicochemical properties, which are crucial for its bioavailability and pharmacokinetic profile. Researchers are particularly focused on its solubility, stability, and permeability, as these factors determine its suitability as a drug candidate. Advances in formulation technology, such as the use of nanoparticles or prodrug strategies, could further enhance the therapeutic potential of 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine.

In the context of AI-driven drug discovery, 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine has been featured in several computational studies. Machine learning algorithms are being employed to predict its interactions with various biological targets, accelerating the identification of promising leads. This approach aligns with the broader trend of integrating artificial intelligence into pharmaceutical R&D, a topic frequently searched by professionals in the field.

Environmental and safety considerations are also paramount when working with 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers often search for information on the compound's Material Safety Data Sheet (MSDS), underscoring the need for comprehensive safety data.

Looking ahead, the future of 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine appears bright, with ongoing studies exploring its full therapeutic potential. Its unique structure and versatile applications make it a valuable asset in the toolkit of medicinal chemists and pharmacologists. As research progresses, we can expect to see more publications and patents featuring this compound, further solidifying its position in the scientific community.

For those interested in sourcing 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidine, it is essential to collaborate with reputable suppliers who can provide high-purity samples. The compound's CAS number 1785470-85-0 serves as a critical identifier in procurement processes, ensuring accuracy and consistency in research applications. As the demand for innovative therapeutics continues to rise, this compound is poised to play a pivotal role in the next generation of drug development.